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Compound of Interest

Compound Name: CGK733

Cat. No.: B1684126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for the

chemical compound CGK733. Adherence to these protocols is essential for ensuring laboratory

safety, protecting the environment, and maintaining regulatory compliance.

Important Scientific Context: Initial research published in 2006 suggested that CGK733 could

reverse cellular senescence by inhibiting ATM and ATR kinases. However, this research was

subsequently found to be fraudulent and was retracted in 2008[1]. While the biological activities

attributed to CGK733 are discredited, the chemical substance itself exists and possesses

distinct physical and toxicological properties that necessitate careful handling and disposal.

Chemical and Safety Data Summary
The following table summarizes the key quantitative data for CGK733:
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Property Value Reference

CAS Number 905973-89-9 [2][3]

Molecular Formula C₂₃H₁₈Cl₃FN₄O₃S [3][4]

Molecular Weight 555.84 g/mol [4]

Appearance Off-white solid

Solubility Soluble in DMSO (>5 mg/mL)

Storage Temperature 2-8°C (solid)

GHS Hazard Codes H302, H410 [2]

Hazard Identification and Precautionary Measures
CGK733 is classified under the Globally Harmonized System (GHS) with the following hazards:

H302: Harmful if swallowed[2].

H410: Very toxic to aquatic life with long-lasting effects[2].

Personal Protective Equipment (PPE): When handling CGK733, it is mandatory to use

appropriate personal protective equipment to minimize exposure risks.

Eye Protection: Wear safety goggles with side-shields[2].

Hand Protection: Use protective gloves[2].

Skin and Body Protection: Wear impervious clothing[2].

Respiratory Protection: Use a suitable respirator, especially when handling the powder form,

to avoid dust and aerosol formation[2].

Always work in a well-ventilated area, preferably within a chemical fume hood[2]. An accessible

safety shower and eye wash station should be available[2].

Step-by-Step Disposal Protocol
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The primary disposal route for CGK733 and its contaminated materials is through an approved

hazardous waste disposal plant[2]. Do not dispose of CGK733 down the drain or in regular

trash.

Step 1: Waste Segregation and Collection

Solid Waste: Collect pure CGK733 powder, contaminated gloves, weigh boats, and other

solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing CGK733 should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Sharps: Any needles or other sharps contaminated with CGK733 must be disposed of in a

designated sharps container for hazardous chemical waste.

Step 2: Container Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"CGK733," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Step 3: Storage of Waste

Store hazardous waste containers in a designated, secure area away from incompatible

materials such as strong acids, alkalis, and oxidizing agents[2].

Ensure the storage area is cool and well-ventilated[2].

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional and local regulations for

hazardous waste disposal.

Accidental Release Measures
In the event of a spill, follow these procedures:
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Evacuate and Secure the Area: Evacuate personnel from the immediate vicinity of the spill

and ensure the area is well-ventilated[2].

Don Appropriate PPE: Before attempting to clean the spill, put on all required personal

protective equipment[2].

Contain the Spill:

For solid spills: Carefully sweep or scoop the material to avoid generating dust.

For liquid spills: Absorb the solution with an inert, non-combustible material such as

diatomite or universal binders[2].

Collect the Waste: Place all contaminated materials into a labeled hazardous waste

container[2].

Decontaminate the Area: Scrub the affected surfaces and any contaminated equipment with

alcohol[2].

Dispose of all materials as hazardous waste according to the protocol outlined above[2].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CGK733 waste.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of CGK733 waste.

By following these procedures, you contribute to a safe and responsible laboratory

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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